Cas no 887408-11-9 (5-(3-methylphenyl)-1,2-oxazole-4-carboxylic Acid)

• Product Name: 5-(3-methylphenyl)-1,2-oxazole-4-carboxylic Acid
• CAS No: 887408-11-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1929448
• PubChem ID: 22831698
• Update Time: 2025-11-06

5-(3-methylphenyl)-1,2-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)-1,2-oxazole-4-carboxylic Acid
• KB-195812
• 5-(3-methylphenyl)isoxazole-4-carboxylic acid
• SureCN3171124
• 5-(3-methylphenyl)-isoxazole-4-carboxylic acid
• AG-A-80558
• 5-(3-TOLYL)-ISOXAZOLE-4-CARBOXYLIC ACID
• CTK6C1031
• 887408-11-9
• DTXSID00628506
• AKOS017559674
• DA-01508
• 5-(m-Tolyl)isoxazole-4-carboxylic acid
• EN300-1852150
• SCHEMBL3171124
• XKORHFMJMKITHA-UHFFFAOYSA-N

• Inchi： 1S/C11H9NO3/c1-7-3-2-4-8(5-7)10-9(11(13)14)6-12-15-10/h2-6H,1H3,(H,13,14)
• InChI Key： XKORHFMJMKITHA-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(3-methylphenyl)-1,2-oxazole-4-carboxylic Acid

5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid is a compound with the CAS number 887408-11-9, which has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of oxazole derivatives, which are known for their unique structural properties and potential applications in pharmaceuticals. The molecule consists of a 1,2-oxazole ring fused with a carboxylic acid group at the 4-position and a 3-methylphenyl substituent at the 5-position. This combination of functional groups makes it a versatile molecule with promising biological activity.

The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. In 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid, this ring is further substituted with a methylphenyl group and a carboxylic acid group. The presence of these substituents significantly influences the compound's chemical reactivity, stability, and biological interactions. Recent studies have highlighted the potential of oxazole derivatives as anticancer agents, anti-inflammatory drugs, and neuroprotective agents, making this compound a subject of intense research interest.

One of the key aspects of 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid is its ability to act as a building block in the synthesis of more complex molecules. Its carboxylic acid group can undergo various reactions, such as esterification and amidation, enabling the creation of derivatives with enhanced bioavailability or target specificity. For instance, researchers have explored the use of this compound as an intermediate in the development of peptide-based drugs and small molecule inhibitors.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including protease enzymes, kinases, and receptor proteins. These findings underscore its potential as a lead compound in drug discovery programs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid can be prepared through various routes. One common method involves the cyclization of an appropriate amino aldehyde or ketone derivative in the presence of an acid catalyst. The substitution pattern on the oxazole ring can be controlled by adjusting the starting materials and reaction conditions. For example, recent research has demonstrated that using microwave-assisted synthesis can significantly improve the yield and purity of this compound compared to traditional methods.

The biological evaluation of 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid has revealed promising results in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory activity against several cancer cell lines, suggesting its potential as an antitumor agent. Additionally, studies have indicated that it may possess anti-inflammatory properties by modulating key inflammatory pathways such as COX-2 and NF-kB.

Another area of interest is the exploration of 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid as a neuroprotective agent. Preclinical data suggest that this compound may protect against oxidative stress-induced neuronal damage by scavenging free radicals and upregulating antioxidant enzymes. These findings open new avenues for its application in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Despite its numerous advantages, there are challenges associated with the development of 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid into a therapeutic agent. One major concern is its pharmacokinetic profile; early studies indicate that it may have limited bioavailability due to rapid metabolism or poor absorption across biological membranes. To address this issue, researchers are investigating strategies such as prodrug design and nanoparticle encapsulation to enhance its pharmacokinetic properties.

In conclusion, 5-(3-Methylphenyl)-1,2-Oxazole-4-Carboxylic Acid (CAS No: 887408-11-9) is a versatile oxazole derivative with significant potential in drug discovery and development. Its unique structural features enable it to serve as both a standalone therapeutic agent and an intermediate for constructing more complex molecules. Ongoing research continues to uncover new insights into its biological activity and application potential across various therapeutic areas.